5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione

• Molecular Formula: C24H22ClN3O3
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-1-ethyl-1//'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3//'-indole]-2//',4,6-trione
• InChI: InChI=1S/C24H22ClN3O3/c1-3-13-27-18-8-6-5-7-16(18)24(23(27)31)20-19(17(4-2)26-24)21(29)28(22(20)30)15-11-9-14(25)10-12-15/h3,5-12,17,19-20,26H,1,4,13H2,2H3
• InChI Key: JACYHYKXQAODKK-UHFFFAOYSA-N
• SMILES: CCC1C2C(C(=O)N(C2=O)C3=CC=C(C=C3)Cl)C4(N1)C5=CC=CC=C5N(C4=O)CC=C

Description

5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione, also known as CPT, is a synthetic compound that has been extensively studied for its potential therapeutic effects. CPT belongs to the class of spirooxindoles, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is not fully understood. However, it is believed that 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione exerts its therapeutic effects by interacting with various cellular targets. 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to inhibit the activity of topoisomerase I, an enzyme that is involved in DNA replication and transcription. By inhibiting topoisomerase I, 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione induces DNA damage and cell death. 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has also been shown to inhibit the growth of bacterial strains. In addition, 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been shown to exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has several advantages for lab experiments. It exhibits potent anticancer and antibacterial activities, making it a useful tool for studying these diseases. 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is also relatively stable and can be easily synthesized in the laboratory. However, 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has some limitations for lab experiments. It is a toxic compound and requires special handling and disposal procedures. In addition, 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is expensive to synthesize, which may limit its use in some research settings.

Future Directions

There are several future directions for 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione research. One area of research is to develop more efficient and cost-effective synthesis methods for 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione. Another area of research is to study the potential use of 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione in combination with other drugs for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione and its potential therapeutic applications.

Synthesis Methods

5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis of 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione is complex and requires specialized equipment and expertise. The detailed synthesis method is beyond the scope of this paper.

Scientific Research Applications

5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been studied extensively for its potential therapeutic effects. It has been shown to exhibit anticancer, anti-inflammatory, and antibacterial activities. 5-(4-Chlorophenyl)-1-ethyl-1'-prop-2-enylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-2',4,6-trione has been tested on various cancer cell lines and has been found to induce cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of bacterial strains such as Staphylococcus aureus and Escherichia coli.